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Compound of Interest

Compound Name: 3-Phenylpent-4-enal

Cat. No.: B15287423

This technical guide provides essential information regarding the molecular properties of 3-
Phenylpent-4-enal, a compound of interest to researchers, scientists, and professionals in the
field of drug development.

Molecular Data Summary

The fundamental molecular characteristics of 3-Phenylpent-4-enal are summarized in the
table below for straightforward reference and comparison.

Parameter Value

Molecular Formula C11H120[1]12][3114]I5]
Molecular Weight 160.21 g/mol [3]
Alternate Molecular Weight 160.216 g/mol [1][4]

Experimental Protocols

Detailed experimental methodologies for the determination of molecular weight and formula are
rooted in standard analytical chemistry techniques.

Molecular Formula Determination: The molecular formula is typically established through a
combination of elemental analysis and mass spectrometry.
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» Elemental Analysis: This technique determines the mass percentages of the constituent
elements (carbon, hydrogen, and oxygen). These percentages are then used to derive the
empirical formula.

o Mass Spectrometry: High-resolution mass spectrometry (HRMS) provides a highly accurate
measurement of the molecule's mass-to-charge ratio, which allows for the determination of
the precise molecular weight. This, in conjunction with the empirical formula, confirms the
molecular formula.

Molecular Weight Determination: The molecular weight is experimentally determined using
mass spectrometry. The peak in the mass spectrum corresponding to the molecular ion (M+)
provides the molecular weight of the compound.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the chemical name to its molecular
formula and subsequently to its molecular weight.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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